2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 2-chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C7H7ClN4/c1-9-5-4-2-3-10-6(4)12-7(8)11-5/h2-3H,1H3,(H2,9,10,11,12)
• InChI Key: ZGRADWKJDNWYCQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC2=C1C=CN2)Cl
• Molecular Formula: C7H7ClN4
• DSSTOX Substance ID: DTXSID30732589
• Molecular Weight: 182.61 g/mol
• CAS RN: 934524-27-3

Description

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a compound that belongs to the class of halogenated heterocycles. It has an empirical formula of C6H4ClN3 and a molecular weight of 153.57.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives, including 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, involves the use of a microwave technique. This method is considered a new and robust approach for preparing this type of pyrrolo[2,3-d]pyrimidine derivatives. The synthesis involves the introduction of chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2.

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine was characterized using spectral and elemental analyses, as well as single-crystal X-ray diffraction. The SMILES string representation of the molecule is Clc1ncc2cc[nH]c2n1.

Chemical Reactions Analysis

The 4-chloro group of pyrrolo[2,3-d]pyrimidines, such as 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, serves as a leaving group for a variety of nucleophilic substitutions. This property is well established and is utilized in the synthesis of various 4-alkylamino-7H-pyrrolo[2,3-d]pyrimidines.

Physical And Chemical Properties Analysis

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a solid compound. It has a density of 1.205±0.06 g/cm3. The compound’s pKa is predicted to be 13.36±0.50.

Safety And Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it is toxic if swallowed. The compound is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.